Cas no 1609396-27-1 ((1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide)

• Product Name: (1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide
• CAS No: 1609396-27-1
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD13193998
• CID: 4608222
• Update Time: 2025-05-21

(1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide

• MDL： MFCD13193998
• Inchi： 1S/C14H14N2O2.BrH/c1-2-12(8-15-5-1)9-16-7-11-3-4-13-14(6-11)18-10-17-13;/h1-6,8,16H,7,9-10H2;1H
• InChI Key： MEGSEOTZFWPIFR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)NCC1=CN=CC=C1.Br

Additional information on (1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide

(1,3-Benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine Hydrobromide: A Comprehensive Overview

(1,3-Benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide, identified by the CAS number 1609396-27-1, is a compound of significant interest in contemporary chemical research. This compound, which belongs to the class of heterocyclic amines, has garnered attention due to its unique structural features and potential applications in various fields, including pharmacology and materials science. The molecule comprises a benzodioxole moiety and a pyridine ring connected via an amine linkage, making it a versatile structure for further functionalization and exploration.

The structural integrity of this compound is underpinned by the presence of two aromatic rings: the benzodioxole group and the pyridine ring. The benzodioxole moiety, characterized by its oxygen atoms in the 1,3 positions, contributes to the compound's stability and reactivity. Similarly, the pyridine ring introduces electron-withdrawing effects, which can influence the overall electronic properties of the molecule. The amine group serves as a bridge between these two aromatic systems, facilitating interactions that are critical for its functional properties.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that derivatives of this compound exhibit activity against certain enzymes and receptors, suggesting its role in modulating cellular pathways. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

The synthesis of (1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide involves a multi-step process that typically begins with the preparation of the benzodioxole derivative. This is followed by coupling reactions to introduce the pyridine moiety and subsequent bromination to yield the final hydrobromide salt. The optimization of these steps has been a focus of recent research efforts, with advancements in catalysts and reaction conditions significantly improving yields and purity.

In terms of applications, this compound has shown promise in several areas. Its role as an intermediate in organic synthesis is well-documented, with researchers leveraging its structure to build more complex molecules. Additionally, its electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting devices.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have indicated that it undergoes limited degradation under standard environmental conditions, raising questions about its long-term impact on ecosystems. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

In conclusion, (1,3-benzodioxol-5-ylmethyl)(3-pyridinylmethyl)amine hydrobromide (CAS No. 1609396-27-1) stands as a testament to the intricate interplay between chemical structure and functionality. Its diverse applications across multiple disciplines underscore its importance in modern chemistry. As research continues to uncover new facets of this compound's properties and potential uses, it remains at the forefront of scientific inquiry.